Cas no 4177-42-8 (1-(2,2,4,6-tetramethylpiperazin-1-yl)propan-1-one)

• Product Name: 1-(2,2,4,6-tetramethylpiperazin-1-yl)propan-1-one
• CAS No: 4177-42-8
• MF: C₁₁H₂₂N₂O
• MW: 198.305182933807
• CID: 1513373
• PubChem ID: 107238
• Update Time: 2025-04-21

1-(2,2,4,6-tetramethylpiperazin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,2,4,6-tetramethylpiperazin-1-yl)propan-1-one
• 1-propanone, 1-(2,2,4,6-tetramethyl-1-piperazinyl)-
• 2,2,4,6-Tetramethyl-1-(propionyl)piperazine
• 4177-42-8
• 2,2,4,6-Tetramethyl-1-propionyl piperazine
• 1-Propionyl-2,2,4,6-tetramethyl piperazine
• Piperazine, 1-propionyl-2,2,4,6-tetramethyl-
• BRN 0511913
• DTXSID30961978

• Inchi： 1S/C11H22N2O/c1-6-10(14)13-9(2)7-12(5)8-11(13,3)4/h9H,6-8H2,1-5H3
• InChI Key： UBGGREWUFINDKK-UHFFFAOYSA-N
• SMILES： O=C(CC)N1C(C)CN(C)CC1(C)C

Computed Properties

• Exact Mass: 198.17336
• Monoisotopic Mass: 198.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• Density: 0.923
• Boiling Point: 282.1°C at 760 mmHg
• Flash Point: 104.5°C
• Refractive Index: 1.454
• PSA: 23.55